Cas no 2763756-62-1 (1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride)

• Product Name: 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride
• CAS No: 2763756-62-1
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• CID: 5380136
• PubChem ID: 165981387
• Update Time: 2025-11-02

1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 1,4,4-trifluoro-, hydrochloride (1:1)
• 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride

• Inchi： 1S/C7H12F3N.ClH/c8-6(5-11)1-3-7(9,10)4-2-6;/h1-5,11H2;1H
• InChI Key： NGRCKPCCRMCERA-UHFFFAOYSA-N
• SMILES： C1(F)(CN)CCC(F)(F)CC1.[H]Cl

Additional information on 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride

Research Brief on 1-(1,4,4-Trifluorocyclohexyl)methanamine Hydrochloride (CAS: 2763756-62-1)

1-(1,4,4-Trifluorocyclohexyl)methanamine hydrochloride (CAS: 2763756-62-1) is a fluorinated cyclohexylamine derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluorinated cyclohexyl backbone, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutics. Recent studies have explored its potential applications in central nervous system (CNS) disorders, pain management, and as a building block for more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride as a key intermediate in the synthesis of sigma-1 receptor ligands. The study highlighted the compound's ability to modulate sigma-1 receptors, which are implicated in neuroprotection and pain pathways. The researchers employed a combination of molecular docking and in vitro assays to demonstrate its binding affinity and selectivity, suggesting its potential for further optimization in CNS-targeted drug development.

Another significant application of this compound was reported in a 2024 ACS Chemical Neuroscience article, where it was utilized as a precursor for the synthesis of novel antidepressants. The study emphasized the importance of the trifluorinated cyclohexyl moiety in enhancing blood-brain barrier permeability and metabolic stability. Pharmacokinetic studies in rodent models revealed favorable absorption and distribution profiles, supporting its utility in designing next-generation antidepressants with improved efficacy and reduced side effects.

Beyond its therapeutic potential, 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride has also been explored in the context of chemical biology. A recent Nature Communications paper (2024) detailed its use as a probe to study enzyme-substrate interactions in fluorinated metabolic pathways. The compound's unique fluorine atoms served as spectroscopic markers, enabling researchers to track its metabolic fate using ¹⁹F NMR spectroscopy. This approach provided valuable insights into the enzymatic processing of fluorinated compounds, which could inform the design of fluorinated drugs with optimized pharmacokinetic properties.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride. A 2023 Organic Process Research & Development study addressed these issues by developing a scalable synthetic route with improved yield and purity. The authors optimized reaction conditions to minimize byproduct formation and demonstrated the feasibility of kilogram-scale production, paving the way for its broader adoption in pharmaceutical manufacturing.

In conclusion, 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride represents a versatile and pharmacologically relevant compound with applications spanning drug discovery, chemical biology, and process chemistry. Ongoing research continues to uncover its potential, particularly in CNS disorders and fluorinated drug design. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its utility in combination therapies.